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Compound Name:

acid
CAS No.: 1799412-32-0
Cat. No.: B11844498

Get Quote

Introduction & Strategic Importance

1H-indazole-6-carboxylic acid is a privileged scaffold in drug discovery, frequently utilized in the
synthesis of kinase inhibitors and other targeted therapeutics[1]. Functionalizing the C3
position with an iodine atom yields 3-iodo-1H-indazole-6-carboxylic acid, a highly versatile
intermediate. This molecule possesses orthogonal reactivity: the C3-iodide serves as a robust
handle for palladium-catalyzed cross-couplings (e.g., Suzuki, Sonogashira), while the C6-
carboxylic acid can independently undergo amidation or esterification to build molecular
complexity[2].

Mechanistic Causality: Why C3?

The regioselective iodination at the C3 position is driven by the intrinsic electronic properties of
the indazole bicyclic system. Under basic conditions (e.g., using Potassium Hydroxide, KOH),
the relatively acidic N1 proton is removed, generating an indazole anion. This deprotonation
significantly increases the electron density of the pyrazole ring via resonance. Consequently,
the C3 carbon becomes highly nucleophilic, facilitating a rapid Electrophilic Aromatic
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Substitution ( SEAr ) when exposed to an electrophilic iodine source like [2or N-
lodosuccinimide (NIS)[1].

The choice of a polar aprotic solvent, such as N,N-Dimethylformamide (DMF), is critical; it fully
solubilizes the organic substrate and the inorganic base while leaving the nucleophilic anion
unsolvated and highly reactive.

Experimental Workflows & Logical Relationships
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lodination pathway and orthogonal functionalization of 1H-indazole-6-carboxylic acid.
Experimental Protocols

Protocol A: Base-Mediated lodination using 12/KOH
(Scalable Standard)
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This method is the industry standard for scale-up due to the low cost of reagents and

straightforward isolation via precipitation[3].

Reagents:

1H-indazole-6-carboxylic acid: 1.0 eq

Potassium Hydroxide (KOH, finely crushed): 3.0 - 4.0 eq

lodine (12): 1.5-2.0 eq

Solvent: Anhydrous DMF

Quench: Saturated aqueous Sodium Thiosulfate ( Na2S203)

Acidification: 1M or 2M HCI

Step-by-Step Procedure:

Deprotonation: Charge a clean, dry round-bottom flask with 1H-indazole-6-carboxylic acid
(1.0 eq) and anhydrous DMF (approx. 10 mL per gram of substrate). Add crushed KOH (4.0
eq) to the solution. Stir the suspension at 25 °C for 30—-45 minutes.

o Causality Insight: Adequate time must be given to ensure complete deprotonation to the
highly nucleophilic anionic state.

Electrophilic Addition: Cool the reaction mixture to 0 °C using an ice bath. Add 12(2.0 eq)
portion-wise to control the mild exotherm.

Reaction Propagation: Remove the ice bath and allow the mixture to warm to 25 °C. Stir for
3 to 12 hours[3].

Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The starting material
will disappear, and the product will present a distinct [M+H]+ peak at m/z 288.9.

Quenching: Pour the dark reaction mixture into a vigorously stirred solution of saturated
aqueous Na2S203.
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o Causality Insight: The thiosulfate reduces unreacted electrophilic 12to water-soluble iodide
(I-). A successful quench is visually validated when the dark brown/purple color of iodine
completely dissipates, leaving a pale yellow or colorless solution.

e |solation: Slowly add 2M HCI to the aqueous mixture until the pH reaches 3—4. The product,
3-iodo-1H-indazole-6-carboxylic acid, will precipitate as a solid.

 Filtration: Collect the solid via vacuum filtration, wash thoroughly with distilled water to
remove residual DMF and inorganic salts, and dry under high vacuum.

Protocol B: Mild lodination using N-lodosuccinimide
(NIS)

For substrates with base-sensitive functional groups (e.qg., if the carboxylic acid is protected as
an ester that might hydrolyze under KOH), NIS provides a milder, neutral-to-slightly-acidic
alternative[4].

Step-by-Step Procedure:

o Preparation: Dissolve 1H-indazole-6-carboxylic acid (1.0 eq) in anhydrous DMF.
e Reagent Addition: Add N-lodosuccinimide (NIS, 1.2 - 1.5 eq) in one portion.

» Heating: Heat the reaction mixture to 80 °C for 2—4 hours[4].

o Workup: Cool to room temperature, quench with agueous Na2S203, and extract with Ethyl
Acetate (EtOAc). Wash the organic layer with brine, dry over Na2S04, and concentrate
under reduced pressure.

Quantitative Data Presentation

To assist in route selection, the following table summarizes the operational metrics of both
methods.
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Parameter Protocol A ( 12/ KOH) Protocol B (NIS / Heat)
Primary Electrophile 12 N-lodosuccinimide (NIS)
Reagent Cost Low Moderate

Reaction Temperature 0°Cto25°C 80 °C

Regioselectivity (C3) Excellent Excellent

Scalability High (Multi-gram to Kilogram) Moderate (Gram scale)
Isolation Method Simple aqueous precipitation Liquid-liquid extraction

. " Good for base-sensitive
Functional Group Tolerance Poor for base-sensitive groups
groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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